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  4. Methyl 2-[(Z)-9-hydroxy-4,6-dimethyl-7-oxo-9-(3,4,5-trichloro-1H-pyrrol-2-yl)non-8-en-2-yl]-4,5-dihydro-1,3-thiazole-4-carboxylate
Methyl 2-[(Z)-9-hydroxy-4,6-dimethyl-7-oxo-9-(3,4,5-trichloro-1H-pyrrol-2-yl)non-8-en-2-yl]-4,5-dihydro-1,3-thiazole-4-carboxylate Methyl 2-[(Z)-9-hydroxy-4,6-dimethyl-7-oxo-9-(3,4,5-trichloro-1H-pyrrol-2-yl)non-8-en-2-yl]-4,5-dihydro-1,3-thiazole-4-carboxylate
Brand Name: Vulcanchem
CAS No.: 152509-78-9
VCID: VC0115156
InChI: InChI=1S/C20H25Cl3N2O4S/c1-9(6-11(3)19-24-12(8-30-19)20(28)29-4)5-10(2)13(26)7-14(27)17-15(21)16(22)18(23)25-17/h7,9-12,25,27H,5-6,8H2,1-4H3/b14-7-
SMILES: CC(CC(C)C1=NC(CS1)C(=O)OC)CC(C)C(=O)C=C(C2=C(C(=C(N2)Cl)Cl)Cl)O
Molecular Formula: C20H25Cl3N2O4S
Molecular Weight: 495.8 g/mol

Methyl 2-[(Z)-9-hydroxy-4,6-dimethyl-7-oxo-9-(3,4,5-trichloro-1H-pyrrol-2-yl)non-8-en-2-yl]-4,5-dihydro-1,3-thiazole-4-carboxylate

CAS No.: 152509-78-9

Main Products

VCID: VC0115156

Molecular Formula: C20H25Cl3N2O4S

Molecular Weight: 495.8 g/mol

Methyl 2-[(Z)-9-hydroxy-4,6-dimethyl-7-oxo-9-(3,4,5-trichloro-1H-pyrrol-2-yl)non-8-en-2-yl]-4,5-dihydro-1,3-thiazole-4-carboxylate - 152509-78-9

CAS No. 152509-78-9
Product Name Methyl 2-[(Z)-9-hydroxy-4,6-dimethyl-7-oxo-9-(3,4,5-trichloro-1H-pyrrol-2-yl)non-8-en-2-yl]-4,5-dihydro-1,3-thiazole-4-carboxylate
Molecular Formula C20H25Cl3N2O4S
Molecular Weight 495.8 g/mol
IUPAC Name methyl 2-[(Z)-9-hydroxy-4,6-dimethyl-7-oxo-9-(3,4,5-trichloro-1H-pyrrol-2-yl)non-8-en-2-yl]-4,5-dihydro-1,3-thiazole-4-carboxylate
Standard InChI InChI=1S/C20H25Cl3N2O4S/c1-9(6-11(3)19-24-12(8-30-19)20(28)29-4)5-10(2)13(26)7-14(27)17-15(21)16(22)18(23)25-17/h7,9-12,25,27H,5-6,8H2,1-4H3/b14-7-
Standard InChIKey QZKSBMSTJXABHJ-AUWJEWJLSA-N
Isomeric SMILES CC(CC(C)C1=NC(CS1)C(=O)OC)CC(C)C(=O)/C=C(/C2=C(C(=C(N2)Cl)Cl)Cl)\O
SMILES CC(CC(C)C1=NC(CS1)C(=O)OC)CC(C)C(=O)C=C(C2=C(C(=C(N2)Cl)Cl)Cl)O
Canonical SMILES CC(CC(C)C1=NC(CS1)C(=O)OC)CC(C)C(=O)C=C(C2=C(C(=C(N2)Cl)Cl)Cl)O
Synonyms thiazohalostatin
PubChem Compound 6443703
Last Modified Nov 11 2021
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